1-Benzoyl-4-(3-chlorobenzyl)piperazine

• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• IUPAC Name: [4-[(3-chlorophenyl)methyl]piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H19ClN2O/c19-17-8-4-5-15(13-17)14-20-9-11-21(12-10-20)18(22)16-6-2-1-3-7-16/h1-8,13H,9-12,14H2
• InChI Key: LOTMUHZEACCVKP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3

Description

1-Benzoyl-4-(3-chlorobenzyl)piperazine, commonly known as BTCP, is a psychoactive compound that belongs to the family of piperazine derivatives. It was first synthesized in the 1990s and has since gained popularity in the scientific community due to its potential applications in neurological research.

Mechanism of Action

BTCP acts as a reuptake inhibitor for dopamine and serotonin, which are neurotransmitters involved in the regulation of mood, reward, and motivation. By inhibiting their reuptake, BTCP increases the extracellular levels of these neurotransmitters, leading to a prolonged activation of their respective receptors. This mechanism of action is similar to that of other psychoactive compounds such as cocaine and amphetamines.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTCP are primarily related to its action on the dopamine and serotonin systems. Studies have shown that BTCP can increase locomotor activity, induce hyperthermia, and produce rewarding effects in animal models. It has also been shown to modulate the release of other neurotransmitters such as glutamate and GABA.

Advantages and Limitations for Lab Experiments

BTCP has several advantages as a tool for neurological research. It is highly selective for dopamine and serotonin reuptake inhibition, which allows for the study of specific pathways in the brain. It is also relatively stable and easy to handle in the laboratory. However, there are also limitations to its use. Its psychoactive properties make it difficult to distinguish between its effects on behavior and its effects on the underlying neurochemistry. Additionally, its potential for abuse and toxicity make it unsuitable for human studies.

Future Directions

For research include the development of more selective and potent derivatives of BTCP, as well as the exploration of its potential therapeutic applications in neurological disorders. Additionally, further studies are needed to elucidate the long-term effects of BTCP on the brain and behavior.
Conclusion
1-Benzoyl-4-(3-chlorobenzyl)piperazine is a psychoactive compound that has gained popularity in the scientific community due to its potential applications in neurological research. Its selective inhibition of dopamine and serotonin reuptake makes it a valuable tool for the study of specific pathways in the brain. However, its psychoactive properties and potential for abuse and toxicity limit its use in human studies. Future research should focus on the development of more selective and potent derivatives of BTCP, as well as the exploration of its potential therapeutic applications in neurological disorders.

Synthesis Methods

BTCP can be synthesized through a multi-step process involving the reaction of piperazine with benzoyl chloride and 3-chlorobenzyl chloride. The final product is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

BTCP has been primarily used in neurological research as a tool to study the dopamine and serotonin systems in the brain. It has been shown to selectively inhibit the reuptake of dopamine and serotonin, leading to an increase in their extracellular levels. This property makes BTCP a potential candidate for the treatment of neurological disorders such as depression, anxiety, and addiction.